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Compound of Interest

Compound Name: Glyphosine

Cat. No.: B166191

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and
properties of Glyphosine, a significant plant growth regulator. The information is presented to
cater to the needs of researchers, scientists, and professionals involved in drug development
and related fields.

Chemical Identity and Structure

Glyphosine, known by trade names such as Polaris, is a tertiary amino compound.[1][2]
Structurally, it is a derivative of the amino acid glycine, characterized by the presence of two
phosphonomethyl groups attached to the nitrogen atom.[1] This unique arrangement confers its
classification as a phosphonic acid.[1][2]

The definitive chemical structure of Glyphosine is presented below, detailing the atomic
arrangement and bonding that define its chemical behavior and biological activity.

Chemical Structure Diagram

Caption: 2D chemical structure of Glyphosine.

Physicochemical Properties

A summary of the key chemical identifiers and properties of Glyphosine is provided in the table
below for easy reference and comparison.
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Property Value Reference
2-

IUPAC Name [bis(phosphonomethyl)aminola  [1]
cetic acid

or N,N-

: : [21[3][4]
bis(phosphonomethyl)glycine

Chemical Formula C4H11NOsP2 [11[2][4]1[5][6]

Molecular Weight 263.08 g/mol [11[5]16]

: C(C(=O)O)N(CP(=0)
SMILES String 3 [1]
(O)O)CP(=0)(0)O

CAS Number 2439-99-8 [2][51[6]

Appearance Colorless solid [2]

Glyphosphine, Polaris, CP-
Synonyms [1112][5]
41845, MON-845

Synthesis Overview

The synthesis of Glyphosine can be achieved through the reaction of chloroacetic acid with
N,N-bis(phosphonomethyl)amine.[2] This method provides a direct route to the formation of the
N,N-bis(phosphonomethyl)glycine structure.

Chloroacetic Acid

e

N,N-bis(phosphonomethyl)amine

Click to download full resolution via product page

Caption: Simplified synthesis pathway of Glyphosine.
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Mechanism of Action and Biological Role

Glyphosine primarily functions as a plant growth regulator.[1][5] Its application, particularly on
sugarcane and sugar beet, leads to an inhibition of fiber production.[2] This metabolic shift
results in the plant allocating more of its dry matter towards sucrose storage, thereby
increasing the sugar yield.[2] In other plants, such as maize, Glyphosine has been observed
to induce chlorosis by inhibiting plasmid RNA synthesis.[2]

Interestingly, beyond its role in agriculture, Glyphosine has been shown to possess
immunomodulatory and anti-diabetic properties.[6] It can enhance the T cell response to a
specific insulin B chain peptide by modulating its presentation on major histocompatibility
complex (MHC) class Il molecules.[6]

Experimental Protocols

While a detailed, step-by-step experimental protocol for the synthesis or application of
Glyphosine is beyond the scope of this guide, the fundamental principles can be outlined.

General Synthesis Protocol Outline

A typical synthesis would involve the reaction of equimolar amounts of chloroacetic acid and
N,N-bis(phosphonomethyl)amine in a suitable solvent. The reaction progress would be
monitored by techniques such as Thin Layer Chromatography (TLC) or High-Performance
Liquid Chromatography (HPLC). Upon completion, the product would be isolated and purified,
likely through crystallization or column chromatography. Characterization of the final product
would be performed using methods like Nuclear Magnetic Resonance (NMR) spectroscopy and
Mass Spectrometry (MS) to confirm its identity and purity.
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Caption: General workflow for Glyphosine synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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